Cas no 87616-36-2 (Hexadecyldimethyl(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate)

Hexadecyldimethyl(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate structure
87616-36-2 structure
Product Name:Hexadecyldimethyl(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate
CAS No:87616-36-2
MF:C46H88N2O4S
MW:765.266933441162
CID:992716
Update Time:2023-08-03

Hexadecyldimethyl(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

    • hexadecyldimethyl[3-(stearoylamino)propyl]ammonium toluene-p-sulphonate
    • hexadecyl-dimethyl-[3-(octadecanoylamino)propyl]azanium,4-methylbenzenesulfonate
    • Hexadecyldimethyl(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate
    • Stearamidopropyl cetearyl dimonium tosylate
    • Hexadecyldimethyl[3-(stearoylamino)propyl]ammonium toluene-p-sulfonate
    • 1-Hexadecanaminium, N,N-dimethyl-N-(3-((1-oxooctadecyl)amino)propyl)-, salt with 4-methylbenzenesulfonic acid (1:1)
    • Inchi: 1S/C39H80N2O.C7H8O3S/c1-5-7-9-11-13-15-17-19-21-22-24-26-28-30-32-35-39(42)40-36-34-38-41(3,4)37-33-31-29-27-25-23-20-18-16-14-12-10-8-6-2;1-6-2-4-7(5-3-6)11(8,9)10/h5-38H2,1-4H3;2-5H,1H3,(H,8,9,10)
    • InChI Key: HNRNSEHDIZRHCT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O=C(CCCCCCCCCCCCCCCCC)NCCC[N+](C)(C)CCCCCCCCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 35
  • Complexity: 726
  • Topological Polar Surface Area: 94.7

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